N-(1-Amino-2-methylpropan-2-yl)-6-chloro-5-methylpyridine-3-sulfonamide;hydrochloride

• IUPAC Name: N-(1-amino-2-methylpropan-2-yl)-6-chloro-5-methylpyridine-3-sulfonamide;hydrochloride
• InChI: InChI=1S/C10H16ClN3O2S.ClH/c1-7-4-8(5-13-9(7)11)17(15,16)14-10(2,3)6-12;/h4-5,14H,6,12H2,1-3H3;1H
• InChI Key: UKRMESQVTPIJAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1Cl)S(=O)(=O)NC(C)(C)CN.Cl
• Molecular Formula: C10H17Cl2N3O2S
• Molecular Weight: 314.2 g/mol

Description

“N-(1-Amino-2-methylpropan-2-yl)methanesulfonamide hydrochloride” is a chemical compound with the CAS Number: 1311315-72-6. It has a molecular weight of 202.7. The compound is typically stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H14N2O2S.ClH/c1-5(2,4-6)7-10(3,8)9;/h7H,4,6H2,1-3H3;1H. This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Synthesis and Chemical Properties

Sulfonamides, including compounds structurally related to the specified chemical, are subject to extensive research for their synthesis and chemical properties. For example, the synthesis of heterocyclic sulfonamides through one-pot reactions showcases the compound's role in developing novel chemical entities with potential therapeutic applications (Rozentsveig et al., 2013). Such research underlines the importance of sulfonamides in chemical synthesis, providing a basis for the development of new drugs and materials.

Metal Complexation and Catalysis

Sulfonamide derivatives have been explored for their ability to complex with metals, demonstrating significant implications in catalysis and material science. The study on the complexation of tosylated aminopyridine with nickel (II) and iron (II) ions illustrates the potential of sulfonamide compounds in enhancing biological and catalytic activities (Orie et al., 2021). This area of research is vital for understanding how sulfonamides can be utilized in developing new catalysts and functional materials.

Biological Applications and Drug Development

Sulfonamides play a crucial role in drug development, particularly as antibacterial agents and in designing drugs targeting various biological pathways. Research into the generation of broad specificity antibodies for sulfonamide antibiotics and the development of an enzyme-linked immunosorbent assay (ELISA) for the analysis of milk samples highlights the utility of sulfonamides in creating sensitive diagnostic tools and therapeutic agents (Adrián et al., 2009). Such studies underscore the potential of sulfonamides in addressing healthcare challenges, including antibiotic resistance and disease diagnosis.

Environmental and Material Science

Sulfonamides are also significant in environmental science and material engineering, where their chemical properties can be harnessed for pollution control, corrosion inhibition, and the development of functional materials. The investigation into corrosion inhibition by sulfonamide compounds for mild steel in acidic medium presents an example of how these compounds can be applied in industrial settings to prevent material degradation (Sappani & Karthikeyan, 2014).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.